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For Researchers, Scientists, and Drug Development Professionals

Abstract
Cryptofolione, a naturally occurring δ-lactone, has garnered significant interest within the

scientific community for its unique chemical architecture and promising biological activities.

This technical guide provides an in-depth overview of the origin, physicochemical properties,

and known biological effects of Cryptofolione. It includes a compilation of quantitative data,

detailed experimental protocols for its isolation and synthesis, and an exploration of its potential

mechanism of action as a G2 checkpoint inhibitor. This document is intended to serve as a

comprehensive resource for researchers engaged in natural product chemistry, medicinal

chemistry, and drug discovery.

Origin and Natural Source
Cryptofolione is a secondary metabolite belonging to the class of 6-substituted 5,6-dihydro-α-

pyrones. It is primarily isolated from various species of the plant genus Cryptocarya, which

belongs to the Lauraceae family.

Natural Sources of Cryptofolione:
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Plant Species Part of Plant Geographical Origin

Cryptocarya myrtifolia Branch and stem bark South Africa

Cryptocarya moschata Branch and stem bark Brazil

Cryptocarya latifolia Bark Not Specified

Cryptocarya alba Fruits Not Specified

Cryptocarya strictifolia Not Specified Not Specified

The biosynthesis of Cryptofolione proceeds through a mixed acetate-shikimate pathway, a

common route for the formation of such polyketide-derived natural products in plants.

Physicochemical and Spectroscopic Data
The structural elucidation of Cryptofolione was accomplished through extensive spectroscopic

analysis and confirmed by total synthesis. The absolute configuration has been determined to

be [6R,10S,12R].

Table 1: Physicochemical Properties of Cryptofolione

Property Value Reference

Molecular Formula C₁₉H₂₂O₄

Molecular Weight 314.38 g/mol

Appearance Not Specified -

Specific Rotation [α]D²³ +57° (c 0.52, CH₂Cl₂)

CAS Number 369498-91-9

Table 2: ¹³C NMR Spectroscopic Data for Cryptofolione (CDCl₃)
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Carbon No.
Chemical Shift (δ)
ppm (Natural)

Chemical Shift (δ)
ppm (Synthetic,
1R)

Chemical Shift (δ)
ppm (Synthetic, 1S)

2 164.1 164.2 164.2

3 121.7 121.7 121.7

4 145.2 145.2 145.2

5 30.7 30.7 30.7

6 78.4 78.5 78.5

7 129.5 129.6 129.6

8 132.8 132.9 1

To cite this document: BenchChem. [Cryptofolione: A Comprehensive Technical Guide on its
Origins, Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630950#origin-and-natural-source-of-cryptofolione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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